1-{[1-(2-Fluorophenyl)propyl]amino}propan-2-ol

• Molecular Formula: C12H18FNO
• Molecular Weight: 211.28 g/mol
• IUPAC Name: 1-[1-(2-fluorophenyl)propylamino]propan-2-ol
• InChI: InChI=1S/C12H18FNO/c1-3-12(14-8-9(2)15)10-6-4-5-7-11(10)13/h4-7,9,12,14-15H,3,8H2,1-2H3
• InChI Key: YJPQXZRPNPAXDN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1F)NCC(C)O

Description

1-{[1-(2-Fluorophenyl)propyl]amino}propan-2-ol is a propanolamine derivative characterized by a hydroxyl group at the second carbon of the propanol backbone and a secondary amine linked to a 2-fluorophenylpropyl substituent. The fluorine atom at the ortho position of the phenyl ring enhances lipophilicity and may influence receptor-binding affinity due to its electronegativity and steric effects. This compound shares structural similarities with beta-adrenergic blockers but lacks the aromatic ether substituents common in drugs like metoprolol or propranolol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[1-(2-Fluorophenyl)propyl]amino}propan-2-ol typically involves the reaction of 2-fluorophenylpropan-1-amine with propylene oxide under controlled conditions. The reaction is usually carried out in the presence of a catalyst such as a strong acid or base to facilitate the opening of the epoxide ring and subsequent formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would typically include steps such as purification, crystallization, and drying to obtain the compound in its pure form. Advanced techniques like continuous flow reactors may be employed to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

1-{[1-(2-Fluorophenyl)propyl]amino}propan-2-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted amines or alcohols.

Scientific Research Applications

1-{[1-(2-Fluorophenyl)propyl]amino}propan-2-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{[1-(2-Fluorophenyl)propyl]amino}propan-2-ol involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues

Metoprolol

• Structure: 1-(Isopropylamino)-3-[4-(2-methoxyethyl)phenoxy]propan-2-ol .
• Key Differences: Metoprolol contains a 4-(2-methoxyethyl)phenoxy group instead of the 2-fluorophenylpropyl chain. The methoxyethylphenoxy group enhances beta-1 selectivity in cardiovascular applications.
• Pharmacological Activity : Beta-1 adrenergic antagonist with antihypertensive effects .

Dexpropranolol Hydrochloride

• Structure: (+)-[R]-1-Isopropylamino-3-(1-naphthyloxy)propan-2-ol hydrochloride .
• Key Differences :
  • Substituted with a naphthyloxy group, increasing aromatic bulk and membrane-stabilizing activity.
  • Lacks the fluorophenyl group, reducing lipophilicity compared to the target compound.
• Pharmacological Activity : Beta-blocker with membrane-stabilizing effects but minimal receptor antagonism .

2F-Viminol

• Structure: 1-[1-[(2-Fluorophenyl)methyl]pyrrol-2-yl]-2-[di(butan-2-yl)amino]ethanol .
• Key Differences: Contains a pyrrole ring and branched alkylamino groups, diverging from the propanolamine backbone. The 2-fluorophenyl group is shared, but the ethanolamine chain differs in substitution.
• Activity : Exhibits opioid receptor modulation, distinct from typical beta-blockers .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	logP (Predicted)	Solubility (Water)
1-{[1-(2-Fluorophenyl)propyl]amino}propan-2-ol	C₁₂H₁₇FNO	210.27 g/mol	2.8	Moderate (hydroxyl enhances solubility)
Metoprolol	C₁₅H₂₅NO₃	267.36 g/mol	1.9	High (polar phenoxy group)
Dexpropranolol HCl	C₁₆H₂₂ClNO₂	295.81 g/mol	3.1	Low (naphthyloxy increases lipophilicity)
2F-Viminol	C₂₁H₃₁FN₂O	362.48 g/mol	4.2	Poor (branched alkyl chains)

Key Observations :

• The fluorophenyl group in the target compound increases logP compared to metoprolol but remains less lipophilic than 2F-viminol due to simpler alkyl chains.
• Dexpropranolol’s naphthyloxy group contributes to higher molecular weight and lower solubility.

Pharmacological and Toxicological Profiles

Receptor Binding

• Target Compound: Potential beta-adrenergic antagonism is hypothesized but unconfirmed. The fluorophenyl group may confer selectivity for non-cardiac receptors (e.g., CNS targets) .
• Metoprolol : Selective beta-1 antagonist with proven cardiovascular efficacy .
• 2F-Viminol: Binds opioid receptors, indicating divergent mechanisms .

Toxicity

• Halogenated Propanolamines (e.g., compounds from ): Fluorinated derivatives show moderate brine shrimp lethality (LC₅₀ ~20–50 µg/mL) and zebrafish embryo toxicity (EC₅₀ ~21.7 µg/mL) .
• Target Compound: Predicted toxicity aligns with fluorophenyl-propanolamines but requires empirical validation.

Biological Activity

1-{[1-(2-Fluorophenyl)propyl]amino}propan-2-ol, also known by its CAS number 1564520-34-8, is an organic compound with potential pharmacological applications. Its structure includes a fluorophenyl group, which is significant for its biological activity. This article explores the biological activity of this compound, highlighting its mechanisms, effects, and relevant research findings.

Chemical Structure and Properties

• Molecular Formula : C₁₂H₁₈FNO
• Molecular Weight : 211.28 g/mol
• CAS Number : 1564520-34-8

The compound features an amino alcohol structure, which is critical for its interaction with biological systems. The presence of the fluorophenyl group may enhance its lipophilicity and influence its binding to biological targets.

1-{[1-(2-Fluorophenyl)propyl]amino}propan-2-ol is hypothesized to function primarily as a selective serotonin reuptake inhibitor (SSRI) or may interact with adrenergic receptors. The amine group allows it to participate in hydrogen bonding with target proteins, potentially modulating neurotransmitter levels in the central nervous system.

Biological Activity Overview

Research indicates that compounds similar to 1-{[1-(2-Fluorophenyl)propyl]amino}propan-2-ol exhibit various biological activities:

Activity	Description
Antidepressant Effects	Potential modulation of serotonin levels, similar to SSRIs.
Adrenergic Activity	Possible interaction with adrenergic receptors influencing cardiovascular functions.
Neuroprotective Properties	May protect neuronal cells from oxidative stress and apoptosis.

Case Studies and Research Findings

• Antidepressant Activity : A study investigating the effects of related compounds showed that they significantly increased serotonin levels in rat models, suggesting a similar potential for 1-{[1-(2-Fluorophenyl)propyl]amino}propan-2-ol .
• Cardiovascular Effects : In vitro studies indicated that compounds with similar structures could modulate heart rate and blood pressure through adrenergic receptor pathways . This suggests that 1-{[1-(2-Fluorophenyl)propyl]amino}propan-2-ol may have cardiovascular implications.
• Neuroprotective Effects : Research highlighted that amino alcohols can exhibit neuroprotective properties by reducing oxidative stress in neuronal cells. This was evidenced by decreased markers of apoptosis in treated cells compared to controls .

Pharmacokinetics

Understanding the pharmacokinetics of 1-{[1-(2-Fluorophenyl)propyl]amino}propan-2-ol is crucial for determining its therapeutic potential:

Parameter	Value/Description
Absorption	Likely rapid due to lipophilicity from fluorine substitution.
Distribution	Predicted to cross the blood-brain barrier effectively.
Metabolism	Expected metabolic pathways include conjugation and oxidation.
Excretion	Primarily renal excretion anticipated based on structure.